1,1,3,3-Tetrafluoropropane
Overview
Description
1,1,3,3-Tetrafluoropropane is a chemical compound with the molecular formula C3H2F4 . It is also known by other names such as 1,1,3,3-Tetrafluoropropene and 1,1,3,3-Tetrafluoroprop-1-ene .
Synthesis Analysis
The synthesis of 1,1,3,3-Tetrafluoropropane involves several steps. One method involves the hydrogenolysis of chlorofluorinated propane derivatives . Another method involves the isothermal vapor–liquid equilibrium (VLE) of trans-1,3,3,3-tetrafluoropropene (HFO-1234ze (E)) and 1,1,1,3,3-pentafluoropropane (HFC245fa) binary system .
Molecular Structure Analysis
The molecular structure of 1,1,3,3-Tetrafluoropropane has been determined using various methods. The molecular formula is CHF, with an average mass of 114.042 Da and a monoisotopic mass of 114.009262 Da .
Chemical Reactions Analysis
The chemical reactions involving 1,1,3,3-Tetrafluoropropane are complex and varied. For example, it has been used in the isothermal vapor–liquid equilibrium (VLE) of trans-1,3,3,3-tetrafluoropropene (HFO-1234ze (E)) and 1,1,1,3,3-pentafluoropropane (HFC245fa) binary system .
Physical And Chemical Properties Analysis
1,1,3,3-Tetrafluoropropane has a density of 1.2±0.1 g/cm3, a boiling point of 32.8±8.0 °C at 760 mmHg, and a vapour pressure of 573.8±0.1 mmHg at 25°C . It has a molar refractivity of 16.5±0.3 cm3, and a molar volume of 100.6±3.0 cm3 .
Scientific Research Applications
Enhanced Electrochemical Performance in Batteries
The incorporation of a fluorinated solvent based on 1,1,3,3-tetrafluoropropane derivatives in electrolytes has shown to significantly enhance the electrochemical performance of LiNi 0.5 Mn 1.5 O 4 cathodes in Li cells. This enhancement is attributed to the formation of a thin and uniform SEI layer on the cathode surface, leading to an improved oxidative window and electrochemical stability of the electrolyte (Luo et al., 2016).
Advances in Chemical Synthesis
Research on the synthesis of 1,1,1,3-tetrafluoropropene (HFO-1234ze), closely related to 1,1,3,3-tetrafluoropropane, includes exploring various synthetic routes with differing advantages and disadvantages. The trend in this field leans towards gaseous phase catalytic fluorination of 1,1,1,3,3-pentachloropropane (HCC-240fa) as a promising method (Bo, 2008).
Application in Crystal Structure Analysis
The crystal structure of compounds containing 1,1,3,3-tetrafluoropropane has been a subject of study, providing insights into molecular configurations and bond lengths. For example, the study of [1,3-bis(dimethylarsino)-2-chloro-1,1,3,3-tetrafluoropropane]tetracarbonylchromium revealed details about the six-membered ring conformation and the surrounding atomic arrangement (Nowell & Trotter, 1972).
Catalytic Dehydrofluorination in Refrigerant Production
The catalytic dehydrofluorination of 1,1,1,2,3-tetrafluoropropane (HFC-245eb) to produce 2,3,3,3-tetrafluoropropene (HFO-1234yf), a refrigerant with zero ozone depletion potential, is a significant application. This process utilizes in-situ fluorinated chromium oxyfluoride catalysts, which demonstrate improved catalytic activity and stability (Lim et al., 2016).
Electrophilic Fluorination in Organic Synthesis
The role of 1,1,3,3-tetrafluoropropane derivatives in electrophilic fluorination reactions has been highlighted in the synthesis of organofluorine compounds. This aspect is essential in the field of organic chemistry due to the unique properties that fluorine imparts to organic molecules (Singh & Shreeve, 2004).
Vapour Pressure Measurements in Refrigerants
The vapor pressure of compounds such as 2,3,3,3-tetrafluoropropene (HFO-1234yf), closely related to 1,1,3,3-tetrafluoropropane, has been measured to understand their properties as refrigerants. These measurements are crucial for their application in refrigeration systems (Yang et al., 2014).
properties
IUPAC Name |
1,1,3,3-tetrafluoropropane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4F4/c4-2(5)1-3(6)7/h2-3H,1H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDLOJZBMTBIATO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)F)C(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4F4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50985358 |
Source
|
| Record name | 1,1,3,3-Tetrafluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50985358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,3,3-Tetrafluoropropane | |
CAS RN |
66794-30-7 |
Source
|
| Record name | 1,1,3,3-Tetrafluoropropane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066794307 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,1,3,3-Tetrafluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50985358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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